2-(allylthio)-5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 5-(4-bromophenyl)-1-(2-methylphenyl)-2-prop-2-enylsulfanylimidazole
• InChI: InChI=1S/C19H17BrN2S/c1-3-12-23-19-21-13-18(15-8-10-16(20)11-9-15)22(19)17-7-5-4-6-14(17)2/h3-11,13H,1,12H2,2H3
• InChI Key: WIFHZYRAFIWMBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC=C)C3=CC=C(C=C3)Br
• Molecular Formula: C19H17BrN2S
• Molecular Weight: 385.3 g/mol

Description

2-(allylthio)-5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives, including compounds like 2-(allylthio)-5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazole, have been extensively studied for their potential antitumor activities. Bis(2-chloroethyl)amino derivatives of imidazole and related compounds have shown promising results in preclinical testing stages, indicating their relevance in the development of new antitumor drugs and compounds with various biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Synthesis and Transformation of Phosphorylated Derivatives

The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including imidazole, have been explored due to their significant chemical and biological properties. These derivatives exhibit activities such as insectoacaricidal, anti-blastic, sugar-lowering, anti-exudative, antihypertensive, neurodegenerative, and other types of activity, showcasing their versatility in scientific research (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).

Antimicrobial Activities

The antimicrobial properties of imidazole and its derivatives are significant, with applications in pharmaceutical industries for manufacturing anti-fungal drugs like ketoconazole and clotrimazole. Imidazole's role as an intermediary in the synthesis of certain pesticides and insecticides also highlights its importance in non-medical sectors. Ongoing research encourages the synthesis of new imidazole derivatives to combat microbial resistance and inhibit the growth of new strains of organisms (American Journal of IT and Applied Sciences Research, 2022).

Corrosion Inhibition

Imidazole and its derivatives are known for their effective role as corrosion inhibitors, particularly for metals like copper. These compounds form a protective layer on metal surfaces, significantly reducing the rate of corrosion. This property is highly valuable in industries where metal longevity and integrity are crucial (Walker, 1976).